Cas no 1199-61-7 (Ethanone,1,1'-(3,5-pyridinediyl)bis-)
1199-61-7 structure
Product Name:Ethanone,1,1'-(3,5-pyridinediyl)bis-
Ethanone,1,1'-(3,5-pyridinediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1,1'-(3,5-pyridinediyl)bis-
- 1-(5-acetylpyridin-3-yl)ethanone
- 1,1'-(pyridine-3,5-diyl)diethanone
- 1,1'-pyridine-3,5-diyl-bis-ethanone
- 2,6-diacetylpyridine
- 3,5-Diacetyl-pyridin
- 3,5-diacetyl-pyridine
- 3,5-Diacetylpyridine
- AC1L5KG8
- AC1Q5DAM
- CTK4B1567
- NSC72373
- Pyridine, 3,5-diacetyl-
- SureCN3500223
- 1199-61-7
- 1-(5-acetyl-3-pyridyl)ethanone
- AKOS025395197
- DTXSID80152617
- SCHEMBL3500223
- Ethanone, 1,1'-(3,5-pyridinediyl)bis-
- NSC 72373
- NSC-72373
- 1-(5-acetylpyridin-3-yl)ethan-1-one
-
- MDL: MFCD11975592
- Inchi: 1S/C9H9NO2/c1-6(11)8-3-9(7(2)12)5-10-4-8/h3-5H,1-2H3
- InChI Key: RLWNMLQDGSJZEL-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=C(C(C)=O)C=1
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47Ų
Experimental Properties
- PSA: 47.03
- LogP: 1.48680
Ethanone,1,1'-(3,5-pyridinediyl)bis- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
1199-61-7 (Ethanone,1,1'-(3,5-pyridinediyl)bis-) Related Products
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- 35779-35-2(Di(pyridin-3-yl)methanone)
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- 1570-48-5(3-Propionylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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